N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C11H15N5OS/c1-4-8-14-16-11(18-8)13-10(17)7-5-12-15-9(7)6(2)3/h5-6H,4H2,1-3H3,(H,12,15)(H,13,16,17)
• InChI Key: CQEQBJWNRQOJFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=C(NN=C2)C(C)C
• Molecular Formula: C11H15N5OS
• Molecular Weight: 265.34 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide is a heterocyclic compound that features both a thiadiazole and a pyrazole ring. This compound is of interest due to its potential applications in various fields such as medicinal chemistry, agriculture, and materials science. The presence of the thiadiazole and pyrazole rings imparts unique chemical properties, making it a versatile molecule for different chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting ethyl hydrazinecarboxylate with carbon disulfide and an appropriate oxidizing agent such as hydrogen peroxide.

Formation of the Pyrazole Ring: The pyrazole ring is usually formed by the cyclization of a hydrazine derivative with a 1,3-dicarbonyl compound.

Coupling of the Rings: The final step involves coupling the thiadiazole and pyrazole rings through an amide bond formation. This can be achieved by reacting the thiadiazole derivative with a pyrazole carboxylic acid in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base such as triethylamine.

Industrial Production Methods

For industrial-scale production, the synthesis process is optimized for yield and purity. This often involves:

Continuous Flow Chemistry: To enhance reaction efficiency and control, continuous flow reactors may be used.

Catalysis: Catalysts such as palladium or copper can be employed to facilitate the coupling reactions.

Purification: Techniques like crystallization, distillation, and chromatography are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Amines.

Substitution Products: Halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound is investigated for its potential as a bioactive molecule. It has shown promise in preliminary studies as an antimicrobial and antifungal agent.

Medicine

In medicinal chemistry, derivatives of this compound are explored for their potential therapeutic effects. They are studied for their activity against various diseases, including cancer and infectious diseases.

Industry

In the industrial sector, this compound is used in the development of new materials with specific properties, such as enhanced thermal stability or electrical conductivity.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects.

Molecular Targets and Pathways

Enzymes: Inhibition of key enzymes involved in metabolic pathways.

Receptors: Binding to receptors to modulate signal transduction.

Nucleic Acids: Interaction with DNA or RNA to affect gene expression.

Comparison with Similar Compounds

Similar Compounds

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-methylphenoxy)acetamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Uniqueness

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide is unique due to its specific combination of the thiadiazole and pyrazole rings, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for various applications that similar compounds may not be able to achieve.